N-(4-fluorophenethyl)-5-(3-methoxypropyl)-3-oxo-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide

• IUPAC Name: N-[2-(4-fluorophenyl)ethyl]-5-(3-methoxypropyl)-3-oxo-2H-pyrazolo[4,3-c]pyridine-7-carboxamide
• InChI: InChI=1S/C19H21FN4O3/c1-27-10-2-9-24-11-15(17-16(12-24)19(26)23-22-17)18(25)21-8-7-13-3-5-14(20)6-4-13/h3-6,11-12H,2,7-10H2,1H3,(H,21,25)(H,23,26)
• InChI Key: CWQZVYNPWFAJSU-UHFFFAOYSA-N
• Canonical SMILES: COCCCN1C=C2C(=NNC2=O)C(=C1)C(=O)NCCC3=CC=C(C=C3)F
• Molecular Formula: C19H21FN4O3
• Molecular Weight: 372.4 g/mol

Description

The compound is a pyrazolopyridine derivative. Pyrazolopyridines are a class of compounds that contain a pyrazole ring (a five-membered ring with two nitrogen atoms) fused to a pyridine ring (a six-membered ring with one nitrogen atom). These compounds are often used in medicinal chemistry due to their wide range of biological activities.

Molecular Structure Analysis

The molecular structure of pyrazolopyridine derivatives is characterized by a fused ring system containing a pyrazole moiety and a pyridine nucleus. The exact structure would depend on the specific substituents attached to the ring system.

Chemical Reactions Analysis

Again, without specific information on the compound, it’s hard to provide a detailed chemical reactions analysis. Pyrazolopyridines, in general, can undergo a variety of chemical reactions, depending on the substituents present on the ring system.

Scientific Research Applications

Photovoltaic Applications

The compound’s fluorine component can be utilized in the construction of high-performance narrow bandgap (NBG) photovoltaic polymers . These polymers have significant potential for improving power conversion efficiencies (PCEs) in solar cells. .

Chemical Synthesis

This compound could serve as a building block in chemical synthesis, particularly in the formation of complex molecules through formal [4+1] annulation reactions. .

Luminescent Materials

The compound’s structure, which includes a pyridine ring, may be leveraged to create luminescent materials. .

Mechanism of Action

The mechanism of action of pyrazolopyridine derivatives can vary widely, depending on their specific structure and the biological target they interact with. Some pyrazolopyridines have been studied for their analgesic and sedative properties, among others.

Safety and Hazards

The safety and hazards associated with a compound also depend on its specific structure. Some pyrazolopyridines may be harmful if ingested or if they come into contact with the skin. Always handle chemical compounds with appropriate safety precautions.

Future Directions

Pyrazolopyridines are a focus of ongoing research due to their wide range of biological activities. Future research will likely continue to explore the medicinal properties of these compounds and develop new pyrazolopyridine-based drugs.